Cas no 82342-81-2 (1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)-)
82342-81-2 structure
Product Name:1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)-
CAS No:82342-81-2
MF:C11H8F3NO
MW:227.18253326416
CID:3225334
PubChem ID:12955901
Update Time:2025-04-21
1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)-
- Ethanone, 2,2,2-trifluoro-1-(3-methyl-1H-indol-1-yl)-
- 3-Methylindole, N-trifluoroacetyl-
- 2,2,2-trifluoro-1-(3-methyl-1H-indol-1-yl)ethan-1-one
- N-trifluoroacetyl-3-methylindole
- HS-7029
- PEJJIQKHDNSFNO-UHFFFAOYSA-N
- 82342-81-2
-
- Inchi: 1S/C11H8F3NO/c1-7-6-15(10(16)11(12,13)14)9-5-3-2-4-8(7)9/h2-6H,1H3
- InChI Key: PEJJIQKHDNSFNO-UHFFFAOYSA-N
- SMILES: FC(C(N1C=C(C)C2C=CC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 227.05579836g/mol
- Monoisotopic Mass: 227.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 22Ų
1H-INDOLE, 3-METHYL-1-(TRIFLUOROACETYL)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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